4-(4-Methyl-5-vinylpyridin-2-yl)morpholine

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 4-(5-ethenyl-4-methylpyridin-2-yl)morpholine
• InChI: InChI=1S/C12H16N2O/c1-3-11-9-13-12(8-10(11)2)14-4-6-15-7-5-14/h3,8-9H,1,4-7H2,2H3
• InChI Key: GDRDEGOLDNUWPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C=C)N2CCOCC2

Description

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine is a chemical compound with the molecular formula C₁₂H₁₆N₂O and a molecular weight of 204.27 g/mol . It is a morpholine derivative, characterized by the presence of a pyridine ring substituted with a methyl and a vinyl group . This compound is primarily used in research and development settings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine typically involves the reaction of 4-methyl-5-vinylpyridine with morpholine under controlled conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve higher yields and purity .

Chemical Reactions Analysis

Types of Reactions

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The vinyl and methyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a range of substituted derivatives .

Scientific Research Applications

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to specific biological effects . The exact molecular targets and pathways depend on the context of its use and the specific biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine include other morpholine derivatives and pyridine-based compounds . Examples include:

• 4-(4-Methylpyridin-2-yl)morpholine
• 4-(5-Vinylpyridin-2-yl)morpholine

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields .